Cas no 2168086-11-9 (9-cyclopropyl-2-methyl-1-oxa-5,9-diazaspiro5.5undecane)

9-Cyclopropyl-2-methyl-1-oxa-5,9-diazaspiro[5.5]undecane is a spirocyclic compound featuring a unique heterocyclic structure combining cyclopropyl, oxa-, and diaza-functionalized rings. Its rigid spiro framework enhances stability and selectivity, making it valuable in medicinal chemistry and drug development. The cyclopropyl group contributes to steric constraints, potentially improving binding affinity in biological targets, while the diaza and oxa moieties offer versatile sites for further functionalization. This compound is particularly useful as a scaffold for designing novel pharmacophores, especially in central nervous system (CNS) and antimicrobial research. Its synthetic versatility and structural complexity make it a promising intermediate for exploring new therapeutic agents with tailored properties.
9-cyclopropyl-2-methyl-1-oxa-5,9-diazaspiro5.5undecane structure
2168086-11-9 structure
Product Name:9-cyclopropyl-2-methyl-1-oxa-5,9-diazaspiro5.5undecane
CAS No:2168086-11-9
MF:C12H22N2O
MW:210.315883159637
CID:6520853
PubChem ID:165519749
Update Time:2025-10-30

9-cyclopropyl-2-methyl-1-oxa-5,9-diazaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

    • 9-cyclopropyl-2-methyl-1-oxa-5,9-diazaspiro5.5undecane
    • 2168086-11-9
    • EN300-1278646
    • 9-cyclopropyl-2-methyl-1-oxa-5,9-diazaspiro[5.5]undecane
    • Inchi: 1S/C12H22N2O/c1-10-4-7-13-12(15-10)5-8-14(9-6-12)11-2-3-11/h10-11,13H,2-9H2,1H3
    • InChI Key: FKSVUQBZYKTCBQ-UHFFFAOYSA-N
    • SMILES: O1C(C)CCNC21CCN(CC2)C1CC1

Computed Properties

  • Exact Mass: 210.173213330g/mol
  • Monoisotopic Mass: 210.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 24.5Ų

9-cyclopropyl-2-methyl-1-oxa-5,9-diazaspiro5.5undecane Pricemore >>

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9-cyclopropyl-2-methyl-1-oxa-5,9-diazaspiro5.5undecane Related Literature

Additional information on 9-cyclopropyl-2-methyl-1-oxa-5,9-diazaspiro5.5undecane

Professional Introduction to Compound with CAS No. 2168086-11-9 and Product Name: 9-cyclopropyl-2-methyl-1-oxa-5,9-diazaspiro5.5undecane

The compound with the CAS number 2168086-11-9 and the product name 9-cyclopropyl-2-methyl-1-oxa-5,9-diazaspiro5.5undecane represents a significant advancement in the field of medicinal chemistry. This spirocyclic compound, characterized by its unique structural framework, has garnered considerable attention due to its potential pharmacological applications. The presence of both oxygen and nitrogen atoms in its core structure suggests a rich chemical reactivity, making it a promising candidate for further investigation.

In recent years, the development of novel spirocyclic compounds has seen remarkable progress, particularly in the quest for more effective and selective therapeutic agents. The spiro5.5undecane scaffold, as seen in this compound, is known for its ability to exhibit favorable pharmacokinetic properties, including improved solubility and reduced metabolic clearance. This structural motif has been extensively explored in the design of drugs targeting various diseases, including neurological disorders and cancer.

The specific substitution pattern in 9-cyclopropyl-2-methyl-1-oxa-5,9-diazaspiro5.5undecane contributes to its distinct chemical profile. The cyclopropyl group enhances the compound's lipophilicity, which can be crucial for membrane permeability and target binding affinity. Meanwhile, the methyl group at position 2 may influence steric interactions and electronic properties, further modulating its biological activity. The integration of an oxa bridge and two azaspiro moieties creates a complex three-dimensional structure that can interact with biological targets in unique ways.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery due to their ability to mimic natural product scaffolds while offering synthetic flexibility. The diazaspiro core in this compound is particularly intriguing, as it has been shown to exhibit potent activity against certain enzymes and receptors implicated in disease pathways. For instance, derivatives of this class have demonstrated promising results in preclinical trials for their ability to modulate neurotransmitter release or inhibit inflammatory responses.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in developing next-generation therapeutics. The presence of both oxygen and nitrogen atoms in 9-cyclopropyl-2-methyl-1-oxa-5,9-diazaspiro5.5undecane allows for diverse functionalization strategies, enabling chemists to fine-tune its properties for specific therapeutic applications. This versatility makes it an attractive scaffold for medicinal chemists seeking to develop novel small-molecule drugs.

Advances in computational chemistry have further accelerated the discovery process for such complex molecules. Molecular modeling techniques can predict how 9-cyclopropyl-2-methyl-1-oxa-5,9-diazaspiro5.5undecane interacts with biological targets at the atomic level. These predictions are invaluable for guiding synthetic efforts and optimizing lead compounds before they enter preclinical testing. By leveraging cutting-edge computational tools alongside traditional experimental methods, researchers can more efficiently uncover new therapeutic agents.

The synthesis of 9-cyclopropyl-2-methyl-1-oxa-5,9-diazaspiro5.5undecane presents unique challenges due to its intricate structure but also offers opportunities for innovation in synthetic methodology. Recent publications have described novel approaches to constructing spirocyclic frameworks using transition-metal catalysis or organocatalytic strategies. These advances not only facilitate the preparation of this compound but also contribute to the broader toolkit available for medicinal chemists.

Ongoing research into 9-cyclopropyl-2-methyl-1-oxa-5,9-diazaspiro5.5undecane and related analogs continues to reveal new insights into their biological activities and mechanisms of action. For example, studies have begun to explore how modifications at different positions on the spirocyclic core influence receptor binding affinity or metabolic stability. Such investigations are critical for translating laboratory discoveries into viable clinical candidates.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it a valuable tool for studying fundamental aspects of molecular recognition and drug-receptor interactions. By understanding how 9-cyclopropyl-2-methyl-1-oxa-5,9-diazaspiro5.5undecane interacts with biological targets, researchers can gain insights that may inform the design of future generations of drugs with improved efficacy and safety profiles.

In conclusion, 2168086-11-9and its corresponding product name, 9-cyclopropyl -2-methyl -1 -oxa - 59 - diazaspiro 55 undecane, represent a significant contribution to the field of medicinal chemistry。 With its innovative structure and promising pharmacological properties, this compound is poised to play a crucial role in future drug development efforts。 As research progresses, we can expect further revelations about its potential applications, solidifying its place as a key molecule in modern therapeutic research。

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